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Compound of Interest

Compound Name: UCPH-102

Cat. No.: B611550

Audience: Researchers, scientists, and drug development professionals.

Introduction

UCPH-102 is a potent and selective inhibitor of the Excitatory Amino Acid Transporter subtype
1 (EAAT1), also known as GLAST.[1][2][3] It serves as a valuable pharmacological tool for
studying the role of EAAT1 in glutamate transport and its implications in various physiological
and pathological processes.[4] Unlike its predecessor UCPH-101, UCPH-102 is a blood-brain
barrier permeable analog, making it suitable for in vivo studies as well.[1][2][5] These notes
provide detailed protocols for the preparation of UCPH-102 stock solutions and their application
in cell culture experiments.

Quantitative Data Summary

A summary of the key quantitative data for UCPH-102 is presented in the table below for quick
reference.
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Molecular Weight

330.39 g/mol

[1]2]

Mechanism of Action

Selective, non-competitive
inhibitor of Excitatory Amino

Acid Transporter 1

[1](2]3][6]

(EAAT1/GLAST)
ICso ~0.42 uM for human EAAT1 [11[2]
Solubility Soluble in DMSO up to 25 mM [1112]

Storage (Powder)

Store at -20°C

[2]

Storage (Stock Solution)

Store at -20°C forup to 1
month or -80°C for up to 6
months. Aliquot to avoid

freeze-thaw cycles.

[2](7]

Experimental Protocols
Preparation of UCPH-102 Stock Solution (25 mM in

DMSO)

This protocol describes the preparation of a 25 mM stock solution of UCPH-102, which is the

maximum recommended concentration in DMSO.[1][2]

Materials:

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipette

UCPH-102 powder (Molecular Weight: 330.39 g/mol )

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)
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Procedure:

o Equilibration: Allow the UCPH-102 powder vial to equilibrate to room temperature before
opening to prevent moisture condensation.

e Weighing: Accurately weigh out the desired amount of UCPH-102 powder. For example, to
prepare 1 mL of a 25 mM stock solution, weigh out 8.26 mg of UCPH-102 (Calculation: 25
mmol/L * 0.001 L * 330.39 g/mol = 0.00826 g = 8.26 mg).

 Dissolution: Add the calculated amount of DMSO to the UCPH-102 powder. For the example
above, add 1 mL of DMSO.

» Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle
warming in a water bath (up to 37°C) can be used to aid dissolution if necessary.

 Sterilization (Optional): If required for your specific cell culture application, the stock solution
can be sterilized by filtering through a 0.22 pum syringe filter compatible with DMSO.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This is crucial to prevent degradation from repeated freeze-thaw
cycles.[7] Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[2][7] It is recommended to protect the solution from light.

[7]

General Protocol for Application in Cell Culture

This protocol provides a general workflow for treating cultured cells with UCPH-102. The final
working concentration will need to be optimized for your specific cell type and experimental
design, but will typically be in the nanomolar to low micromolar range based on its ICso.

Materials:
e Prepared UCPH-102 stock solution (e.g., 25 mM in DMSO)
e Cultured cells in appropriate vessels (e.g., 96-well plates, flasks)

o Complete cell culture medium
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o Sterile pipette tips and tubes for dilution
Procedure:

e Thawing Stock Solution: Retrieve an aliquot of the UCPH-102 stock solution from storage.
Allow it to thaw completely and equilibrate to room temperature.[2][8] Before use, ensure that
no precipitate has formed.[2][8]

o Preparing Working Solution: Prepare an intermediate dilution of the stock solution in
complete cell culture medium. This is done to minimize the final concentration of DMSO in
the culture, which can be toxic to cells. The final DMSO concentration should typically not
exceed 0.1-0.5%.

o Example Dilution: To achieve a final concentration of 1 uM in a well containing 200 pL of
medium, you can perform a serial dilution. First, dilute the 25 mM stock 1:100 in media to
get a 250 UM intermediate solution. Then, add 0.8 pL of this intermediate solution to the
200 pL of media in the well (a 1:250 dilution).

e Vehicle Control: It is critical to include a vehicle control in your experiment. This control
should contain the same final concentration of DMSO as the wells treated with UCPH-102.

o Cell Treatment: Remove the existing medium from the cells (if necessary) and add the
medium containing the desired final concentration of UCPH-102 or the vehicle control.

¢ Incubation: Incubate the cells for the desired experimental duration under standard culture
conditions (e.g., 37°C, 5% COz2).

o Downstream Analysis: Following incubation, proceed with your planned downstream assays
(e.g., cell viability assays, protein expression analysis, functional assays).

Visualizations
Mechanism of Action of UCPH-102

The diagram below illustrates the inhibitory action of UCPH-102 on the EAAT1 transporter.
EAATL is responsible for clearing glutamate from the extracellular space. UCPH-102
selectively blocks this transporter, leading to an increase in extracellular glutamate levels.
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Caption: UCPH-102 selectively inhibits the EAAT1-mediated uptake of extracellular glutamate.

Experimental Workflow for UCPH-102 Cell Treatment

This workflow diagram outlines the key steps from preparing the UCPH-102 stock solution to
performing the final analysis of its effects on cultured cells.
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Caption: Workflow for preparing and applying UCPH-102 in cell culture experiments.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b611550?utm_src=pdf-body-img
https://www.benchchem.com/product/b611550?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: UCPH-102 in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611550#how-to-prepare-ucph-102-stock-solution-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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